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Compound of Interest

3-Hydroxypyridine-4-
Compound Name:
carboxaldehyde

Cat. No.: B112166

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for the proper disposal of 3-
Hydroxypyridine-4-carboxaldehyde (CAS 1849-54-3). Adherence to these procedures is
critical for ensuring laboratory safety, regulatory compliance, and environmental protection. All
chemical waste must be managed as hazardous unless explicitly determined otherwise by your
institution's Environmental Health and Safety (EHS) department.[1][2]

Immediate Safety and Hazard Assessment

Before handling, it is crucial to understand the hazards associated with 3-Hydroxypyridine-4-
carboxaldehyde. This compound is a beige, solid powder.[3] The primary risks include
irritation to the skin, eyes, and respiratory system, and it is harmful if swallowed.[4] Always
handle this chemical within a certified chemical fume hood while wearing appropriate Personal
Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.g., Butyl rubber, Viton®).[5]
o Eye Protection: Safety glasses with side shields or chemical splash goggles.[5]

o Protective Clothing: A standard, fully-buttoned laboratory coat.[5]
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» Respiratory Protection: Use in a well-ventilated area or chemical fume hood to avoid inhaling
dust.[4][5]

Hazard Summary Table

The following table summarizes the key hazard information for 3-Hydroxypyridine-4-
carboxaldehyde, based on OSHA Hazard Communication Standard (29 CFR 1910.1200).[3]

Hazard .
. Category Signal Word Hazard Statement
Classification
. ) H302: Harmful if
Acute Toxicity, Oral Harmful Warning
swallowed
Skin ] H315: Causes skin
] o Category 2 Warning o
Corrosion/Irritation irritation
Serious Eye ] H319: Causes serious
. Category 2A Warning o
Damage/Irritation eye irritation
Specific Target Organ
o ) Category 3 ] H335: May cause
Toxicity (Single ) Warning ) o
(Respiratory) respiratory irritation
Exposure)

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, finely powdered
metals, and acid chlorides.[3] Do not mix waste containing this compound with these materials.

Step-by-Step Disposal Protocol

The disposal of 3-Hydroxypyridine-4-carboxaldehyde must be handled as hazardous waste
in compliance with local, state, and federal regulations.[5] Never dispose of this chemical down
the drain or in the regular trash.[6]

Step 1: Waste Identification and Segregation

o Classify all materials contaminated with 3-Hydroxypyridine-4-carboxaldehyde as
hazardous waste. This includes the pure compound, solutions, reaction mixtures, and
contaminated labware (e.g., pipette tips, weighing boats, gloves).[5]
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e Maintain separate waste streams. Do not mix 3-Hydroxypyridine-4-carboxaldehyde waste
with incompatible chemicals.[5][7]

Step 2: Waste Collection and Containment

e Solid Waste: Collect pure 3-Hydroxypyridine-4-carboxaldehyde and contaminated solids
(e.g., absorbent pads, gloves) in a designated, clean, and sealable container made of a
compatible material (e.g., high-density polyethylene).[4] The container must be in good
condition with no cracks or leaks.[2]

» Liquid Waste: Collect solutions containing this compound in a separate, leak-proof
hazardous waste container with a secure screw cap.[7][8]

« Fill containers to no more than 90% capacity to allow for expansion and prevent spills.[8]
Keep containers closed at all times except when adding waste.[2]

Step 3: Labeling Hazardous Waste

o Immediately label the waste container. The label must be clear, legible, and permanently
affixed.[9]

e The label must include:

o

The words "Hazardous Waste".[9]

o The full chemical name: "3-Hydroxypyridine-4-carboxaldehyde". Do not use
abbreviations or chemical formulas.[9]

o An accurate list of all components and their approximate concentrations if it is a mixture.[9]
o The relevant hazard pictograms (e.g., irritant, health hazard).[9]

o The accumulation start date (the date the first drop of waste was added).[10]

o The Principal Investigator's name and laboratory location.[9]

Step 4: Storage in a Satellite Accumulation Area (SAA)
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Store the labeled hazardous waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[7]

The SAA must be near the point of generation and under the control of laboratory personnel.

[8]

Ensure secondary containment is used to prevent spills from reaching drains.[8]

Store the container away from incompatible materials.[7]
Step 5: Arranging for Disposal

e Once the waste container is full or is no longer being used, contact your institution's EHS
department to schedule a waste pickup.[1][5]

» Do not transport hazardous waste outside of your laboratory. This must be done by trained
EHS staff.[1]

Step 6: Managing Spills and Empty Containers

o Spills: For small spills, use a dry, inert absorbent material like sand or vermiculite.[5] Sweep
up the material, place it in a sealed container, and dispose of it as hazardous waste.[4] For
large spills, evacuate the area and contact your EHS department immediately.[5]

o Empty Containers: An empty container that held 3-Hydroxypyridine-4-carboxaldehyde
must be triple-rinsed with a suitable solvent (e.g., water or methanol) capable of removing
the residue.[1][2] Collect the rinsate as hazardous waste.[1] After triple-rinsing, deface the
original label, remove the cap, and dispose of the container in the regular trash or as
directed by your EHS office.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 3-Hydroxypyridine-4-carboxaldehyde.
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Caption: Workflow for the safe disposal of 3-Hydroxypyridine-4-carboxaldehyde waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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